Cas no 62626-52-2 (1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl-)

1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl- structure
62626-52-2 structure
Product Name:1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl-
CAS No:62626-52-2
MF:C9H16N2O2
MW:184.235542297363
CID:437467
PubChem ID:12317372
Update Time:2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl-
    • 4-butyl-3-propyl-1,2,4-oxadiazol-5-one
    • DTXSID80487875
    • 62626-52-2
    • Inchi: 1S/C9H16N2O2/c1-3-5-7-11-8(6-4-2)10-13-9(11)12/h3-7H2,1-2H3
    • InChI Key: ZGLYMHGFFYZXHW-UHFFFAOYSA-N
    • SMILES: O1C(N(C(CCC)=N1)CCCC)=O

Computed Properties

  • Exact Mass: 184.12128
  • Monoisotopic Mass: 184.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • PSA: 41.9
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